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Compound of Interest

Compound Name: n,3-dimethylbutanamide

Cat. No.: B1633665

For researchers, scientists, and drug development professionals, the safe handling and
disposal of chemical reagents are paramount to ensuring a secure laboratory environment and
regulatory compliance. This document provides a comprehensive guide to the proper disposal
procedures for N,3-dimethylbutanamide (CAS No. 21458-36-6), emphasizing safety, and
operational logistics.

Disclaimer: A specific Safety Data Sheet (SDS) for N,3-dimethylbutanamide was not readily
available. The following guidance is based on general principles of chemical waste disposal,
information on the related compound 3,3-dimethylbutanamide, and available chemical property
data. It is imperative to consult with your institution's Environmental Health and Safety (EHS)
office for specific disposal protocols and to ensure compliance with all local, state, and federal
regulations.

Immediate Safety and Handling Precautions

Before handling N,3-dimethylbutanamide, it is crucial to wear appropriate Personal Protective
Equipment (PPE), including safety goggles, chemical-resistant gloves, and a lab coat. All
handling of this compound should be conducted in a well-ventilated area, preferably within a
chemical fume hood.

In case of a spill, prevent further leakage if it is safe to do so. Absorb the spill with an inert
material (e.g., sand, vermiculite) and place it in a sealed container for disposal. Avoid
generating dust if the compound is in solid form. Do not allow the chemical to enter drains or
waterways.
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Quantitative Data Summary

The following table summarizes the available quantitative data for N,3-dimethylbutanamide.
Much of the data is based on computational models due to the limited availability of
experimental values.

Property Value Source
Chemical Name N,3-dimethylbutanamide

CAS Number 21458-36-6 Guidechem[1]
Molecular Formula CeH13NO PubChem[2]
Molecular Weight 115.17 g/mol PubChem[2]
Physical State Solid (predicted)

Boiling Point Not available

Melting Point Not available

Solubility Not available

Toxicity Data No specific data available

Ecotoxicity Data No specific data available

Note: The lack of extensive experimental data underscores the importance of treating this
chemical with caution and assuming it may have hazardous properties.

Step-by-Step Disposal Procedures

The disposal of N,3-dimethylbutanamide must be carried out in accordance with hazardous
waste regulations.

o Waste Identification and Segregation:

o N,3-dimethylbutanamide should be treated as hazardous chemical waste.
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o Segregate waste containing N,3-dimethylbutanamide from other waste streams to
prevent incompatible chemical reactions. Specifically, keep it separate from strong
oxidizing agents.[3]

o Containerization and Labeling:

o Collect waste N,3-dimethylbutanamide in a designated, compatible, and leak-proof
container. The original container is often a suitable choice.

o The container must be securely sealed when not in use.

o Label the waste container clearly with "Hazardous Waste," the full chemical name "N,3-
dimethylbutanamide,” the CAS number "21458-36-6," and an indication of the
associated hazards (e.g., "lrritant,” "Handle with Caution").

e Storage:

o Store the sealed waste container in a designated satellite accumulation area that is at or
near the point of generation.

o The storage area should be secure, well-ventilated, and away from heat or ignition

sources.

» Disposal Request and Pickup:

o Contact your institution's EHS office to arrange for the pickup and disposal of the
hazardous waste.

o Do not attempt to dispose of N,3-dimethylbutanamide down the drain or in regular trash.

[4]

o Disposal should be conducted through a licensed chemical destruction plant or by
controlled incineration with flue gas scrubbing, as handled by a certified waste disposal
service.[4]

o Empty Container Disposal:
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o Empty containers that held N,3-dimethylbutanamide should be triple-rinsed with a
suitable solvent. The rinsate must be collected and disposed of as hazardous waste.

o After triple-rinsing, the container can be punctured to prevent reuse and disposed of
according to institutional guidelines, which may include recycling or disposal in a sanitary
landfill.[4]

Experimental Protocols for Safety and Hazard
Assessment

While specific experimental data for N,3-dimethylbutanamide is limited, the following are
standard methodologies for assessing the safety and environmental hazards of a chemical
compound:

e Acute Toxicity Studies (e.g., OECD TG 420, 423, 425): These protocols determine the short-
term toxic effects of a substance. Typically, rodents are administered the chemical via oral,
dermal, or inhalation routes, and the LD50 (lethal dose for 50% of the test population) or
LC50 (lethal concentration for 50% of the test population) is determined.

o Skin and Eye Irritation/Corrosion Tests (e.g., OECD TG 404, 405): These tests assess the
potential of a substance to cause irritation or corrosion upon contact with the skin or eyes.
This is often evaluated using in vitro methods or, historically, on animal models.

e Ames Test for Mutagenicity (e.g., OECD TG 471): This is a widely used method to assess
the mutagenic potential of a chemical by observing its ability to induce mutations in specific
strains of the bacterium Salmonella typhimurium.

e Ready Biodegradability Test (e.g., OECD TG 301): This test evaluates the potential for a
chemical to be biodegraded by microorganisms in an aerobic aqueous medium. This helps in
understanding the persistence of the chemical in the environment.

e Aguatic Toxicity Testing (e.g., OECD TG 201, 202, 203): These tests determine the toxicity of
a substance to aquatic organisms such as algae, daphnia, and fish. The EC50 (effective
concentration for 50% of the population) or LC50 is determined.

Disposal Workflow Diagram
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The following diagram illustrates the decision-making process for the proper disposal of N,3-
dimethylbutanamide.

N,3-dimethylbutanamide Disposal Workflow
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Caption: Logical workflow for the safe disposal of N,3-dimethylbutanamide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
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